Cas no 1823918-46-2 (2,5-DibromobenzoBFuran-3(2h)-One)

• Product Name: 2,5-DibromobenzoBFuran-3(2h)-One
• CAS No: 1823918-46-2
• MF: C₈H₄Br₂O₂
• MW: 291.924160957336
• MDL: MFCD28096610
• CID: 4621978
• Update Time: 2025-05-19

2,5-DibromobenzoBFuran-3(2h)-One Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromobenzo[b]furan-3(2H)-one
• 2,5-DibromobenzoBFuran-3(2h)-One

• MDL： MFCD28096610
• Inchi： 1S/C8H4Br2O2/c9-4-1-2-6-5(3-4)7(11)8(10)12-6/h1-3,8H
• InChI Key： YZKZJKSZDMKFLV-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Br)C=C2C(=O)C1Br

Additional information on 2,5-DibromobenzoBFuran-3(2h)-One

2,5-DibromobenzoBFuran-3(2H)-One: A Comprehensive Overview

The compound 1823918-46-2, also known as 2,5-DibromobenzoBFuran-3(2H)-One, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzo-furan ring system with bromine substituents at the 2 and 5 positions. The presence of these bromine atoms imparts distinctive chemical properties, making it a valuable compound for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of benzo-furan derivatives as promising candidates in the development of novel therapeutic agents. The bromination pattern in 2,5-DibromobenzoBFuran-3(2H)-One has been shown to significantly influence its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Researchers have demonstrated that the bromine substituents enhance the compound's stability in biological systems, thereby improving its bioavailability.

The synthesis of 1823918-46-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One of the most efficient routes reported in recent literature involves the bromination of a benzo-furan derivative using a palladium-catalyzed coupling reaction. This method not only ensures high yields but also minimizes the formation of by-products, making it environmentally friendly and cost-effective.

In terms of biological activity, 2,5-DibromobenzoBFuran-3(2H)-One has been extensively studied for its potential as an anti-inflammatory agent. Preclinical studies have shown that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. Furthermore, recent research has explored its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells.

The environmental impact of 1823918-46-2 has also been a topic of interest among researchers. Studies have demonstrated that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. This makes it a more eco-friendly alternative to other similar compounds that are known to accumulate in ecosystems.

Looking ahead, the development of benzo-furan derivatives like 1823918-46-2 is expected to play a pivotal role in advancing drug discovery efforts. With ongoing research focusing on optimizing its pharmacokinetic properties and expanding its therapeutic applications, this compound holds immense potential for addressing unmet medical needs.

In conclusion, 1823918-46-2 (2,5-DibromobenzoBFuran-3(2H)-One) is a versatile compound with a wealth of opportunities for exploration and application across multiple scientific disciplines. Its unique structure, coupled with its promising biological activity and environmental compatibility, positions it as a key player in the development of next-generation therapeutics and materials.